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For Researchers, Scientists, and Drug Development Professionals

Introduction
Dichloromethylamine (CH₃NCl₂) is a halogenated amine that serves as a reactive

intermediate and building block in organic synthesis. Its chemical properties are dictated by the

presence of two electrophilic chlorine atoms attached to a nitrogen atom, rendering the

molecule susceptible to a variety of nucleophilic substitution reactions. This technical guide

provides a comprehensive overview of the chemical properties, structure, and reactivity of

dichloromethylamine, with a focus on experimental data and synthetic protocols.

Chemical Properties
Dichloromethylamine is a volatile and reactive compound. A summary of its key chemical and

physical properties is presented in the table below.
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Property Value Reference

Molecular Formula CH₃NCl₂ [1]

Molecular Weight 99.947 g/mol [1]

CAS Number 7651-91-4 [1]

IUPAC Name N,N-Dichloromethanamine [1]

Boiling Point 61.3 °C at 760 mmHg

Density 1.331 g/cm³

Structure and Spectroscopy
The molecular structure of dichloromethylamine consists of a central nitrogen atom bonded to

a methyl group and two chlorine atoms. The geometry around the nitrogen atom is trigonal

pyramidal, similar to ammonia, due to the presence of a lone pair of electrons on the nitrogen.

Vibrational Spectroscopy (Infrared)
While a specific experimental infrared spectrum for dichloromethylamine is not readily

available in public databases, the expected characteristic absorption bands can be predicted

based on the functional groups present in the molecule.

Bond Vibration Type
Expected Frequency
Range (cm⁻¹)

C-H (in CH₃) Stretching 2950-2850

C-H (in CH₃) Bending 1470-1370

C-N Stretching 1250-1020

N-Cl Stretching 800-600

The N-Cl stretching frequency is particularly diagnostic for N-chloroamines and typically

appears in the fingerprint region of the IR spectrum.
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Mass Spectrometry
The mass spectrum of N,N-dichloromethylamine provides valuable information about its

molecular weight and fragmentation pattern under electron ionization. A publicly available mass

spectrum shows key fragments that can be used for its identification.[1]

Logical Relationship of Mass Spectral Fragmentation:

[CH3NCl2]+• (M+)

[CH3NCl]+- Cl•

[NCl2]+
- CH3•

[CH2NCl]+•- H•

Methylamine (CH3NH2)

Dichloromethylamine (CH3NCl2)

Chlorinating Agent
(e.g., NaOCl, t-BuOCl)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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